1-Benzamidopyridin-1-ium iodide

• IUPAC Name: N-pyridin-1-ium-1-ylbenzamide;iodide
• InChI: InChI=1S/C12H10N2O.HI/c15-12(11-7-3-1-4-8-11)13-14-9-5-2-6-10-14;/h1-10H;1H
• InChI Key: INNXHVAEFLXCCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N[N+]2=CC=CC=C2.[I-]
• Molecular Formula: C12H11IN2O
• Molecular Weight: 326.13 g/mol

Description

Iodide compounds are commonly used in various fields, including medicine and materials science. They can form complexes with certain polymers, which can be exploited for time-controlled autonomous dissipative self-assembly.

Molecular Structure Analysis

The molecular structure of iodide compounds can vary greatly depending on the specific compound. Iodine can react readily with iodide ions to form the triiodide ion, a relatively hydrophobic charge–transfer complex.

Chemical Reactions Analysis

Iodide compounds can participate in fascinating nonlinear chemical systems known as iodine clocks. The dynamic removal of iodine from these systems by different means can have important consequences for their reaction dynamics.

Physical And Chemical Properties Analysis

Iodide compounds have unique physical and chemical properties. For example, the solubility of iodine in water is relatively low, but it can form a relatively hydrophobic charge–transfer complex with iodide ions.

Safety and Hazards

Iodide compounds can have various safety and hazard profiles. For instance, iodine can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Iodine clocks, which involve iodide compounds, have a promising future. They could be exploited for time-controlled autonomous dissipative self-assembly, offering untapped opportunities in materials science.